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Abstract
This document provides a comprehensive technical overview of the compound known as

Thanite, chemically identified as isobornyl thiocyanoacetate. Historically utilized as a contact

insecticide, Thanite's discovery, synthesis, and mechanism of action are detailed herein. This

whitepaper consolidates available quantitative data on its physicochemical properties and

toxicological profile, presenting them in a structured format for ease of reference. Detailed

experimental protocols for its synthesis and analysis, as well as a proposed mechanism of

action involving the release of hydrogen cyanide, are presented. Visual diagrams are provided

to illustrate key pathways and experimental workflows, adhering to specified formatting

guidelines.

Introduction and History
Thanite is the trade name for the synthetic organic compound isobornyl thiocyanoacetate. It

was introduced in 1946 as a contact insecticide and also exhibited some fungicidal properties.

[1] Now considered largely obsolete, it was historically used in formulations such as oil

solutions, aerosols, and dusts to control pests like head lice.[2] The compound is recognized

for its rapid paralytic action on insects, a characteristic attributed to its thiocyano functional

group.[2][3]
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Physicochemical Properties
Isobornyl thiocyanoacetate is a yellow, oily liquid with a terpene-like odor.[4] It is very soluble in

organic solvents like alcohol, benzene, chloroform, and ether, but practically insoluble in water.

[4] Key quantitative properties are summarized in Table 1.

Table 1: Physicochemical Properties of Isobornyl Thiocyanoacetate

Property Value Source

Molecular Formula C₁₃H₁₉NO₂S [1]

Molecular Weight 253.36 g/mol [2]

CAS Registry Number 115-31-1 [1]

Density 1.1465 g/cm³ at 25 °C [4]

Boiling Point 95 °C at 0.06 Torr [4]

Flash Point 159.7 °C [4]

Vapor Pressure 0.06 mm Hg at 95 °C [4]

Water Solubility Practically insoluble [4]

LogP (XLogP3) 4.0 [3]

Synthesis and Manufacturing
The synthesis of isobornyl thiocyanoacetate is typically achieved through a two-step process

starting from camphene.[1][3]

Experimental Protocol: Synthesis of Isobornyl
Thiocyanoacetate
Step 1: Synthesis of Isobornyl Chloroacetate

Reactants: Camphene and chloroacetic acid.
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Procedure: React camphene with chloroacetic acid at an elevated temperature for a duration

of 16 hours. This reaction yields the intermediate, isobornyl chloroacetate.[1]

Purification: The crude product can be purified by vacuum distillation.

Step 2: Synthesis of Isobornyl Thiocyanoacetate

Reactants: Isobornyl chloroacetate and potassium thiocyanate (or ammonium thiocyanate).

[1][3]

Solvent: Ethyl alcohol.

Procedure: Dissolve the isobornyl chloroacetate intermediate in ethyl alcohol. Add potassium

thiocyanate to the solution. Reflux the mixture for approximately 8 hours. During this time, a

nucleophilic substitution reaction occurs where the chlorine atom is replaced by the

thiocyanate group.[1]

Purification: After the reaction is complete, the product is cooled. The inorganic salts are

filtered off. The solvent is removed under reduced pressure. The resulting crude isobornyl

thiocyanoacetate can be further purified by vacuum distillation.

Synthesis Workflow Diagram
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Synthesis of Isobornyl Thiocyanoacetate
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Caption: A simplified workflow for the two-step synthesis of Thanite.

Mechanism of Action
The insecticidal activity of isobornyl thiocyanoacetate is primarily attributed to the in-vivo

release of hydrogen cyanide (HCN).[2][3] This process can occur through both enzymatic and

non-enzymatic pathways.

The metabolism of many organothiocyanates involves glutathione S-transferases (GSTs),

which catalyze the reaction of glutathione with the thiocyanate sulfur, leading to the release of

HCN.[2] Studies on Thanite have shown that its reaction with glutathione to release HCN can

also occur non-enzymatically.[2] Homogenates of mouse liver and houseflies have been

demonstrated to liberate HCN from Thanite.[2]

Proposed HCN Release Pathway
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Proposed Mechanism of HCN Release from Thanite
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Caption: Proposed enzymatic and non-enzymatic pathways for HCN release.

Toxicological Profile
Isobornyl thiocyanoacetate is classified as moderately to very toxic. The probable oral lethal

dose for humans is estimated to be between 50 and 500 mg/kg for the technical grade product.

[2]

Table 2: Acute Toxicity of Isobornyl Thiocyanoacetate

Species Route of Exposure
Toxicity Value
(LD50)

Source

Rat Oral 1000 mg/kg [5]

Guinea Pig Oral 551 mg/kg [6]

Mouse Intraperitoneal 140 mg/kg [5]

Insecticidal Activity
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Thanite was used as a contact insecticide with rapid knockdown effects.[3] Its efficacy has

been documented against various insect pests. While comprehensive comparative data is

scarce due to its obsolete status, some studies on related isoborneol derivatives provide

insights into the insecticidal potential of this structural class. For instance, various isoborneol

esters have shown significant activity against Musca domestica (housefly) and Culex

quinquefasciatus (southern house mosquito).[1][6]

Analytical Methods
The analysis of isobornyl thiocyanoacetate can be performed using various chromatographic

techniques.

Experimental Protocol: Gas Chromatography (GC)
Analysis

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a

mass spectrometer (MS).

Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

Carrier Gas: Helium or Nitrogen.

Temperature Program: An initial oven temperature of 100°C, held for 2 minutes, followed by

a ramp of 10°C/minute to 250°C, held for 5 minutes.

Injector and Detector Temperature: 250°C and 280°C, respectively.

Sample Preparation: Samples can be prepared by dissolving in a suitable organic solvent,

such as acetone or hexane. For complex matrices, extraction techniques like liquid-liquid

extraction (LLE) or solid-phase extraction (SPE) may be necessary.[7]

Analytical Workflow Diagram
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General Analytical Workflow for Thanite
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Caption: A typical workflow for the analysis of isobornyl thiocyanoacetate.

Conclusion
Thanite (isobornyl thiocyanoacetate) represents a historically significant insecticide with a well-

defined chemical basis for its activity. While its use has been discontinued, the study of its

synthesis, mechanism of action, and toxicological properties provides valuable insights for the

development of new pest control agents and for understanding the metabolic fate of

thiocyanate-containing compounds. The information compiled in this whitepaper serves as a

detailed technical resource for professionals in the fields of chemistry, toxicology, and drug

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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